Cas no 38179-48-5 (2-Phenyl-5-methyl-4-hexenenitrile)

• Product Name: 2-Phenyl-5-methyl-4-hexenenitrile
• CAS No: 38179-48-5
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• CID: 5842724
• PubChem ID: 13642035
• Update Time: 2025-10-05

2-Phenyl-5-methyl-4-hexenenitrile Chemical and Physical Properties

Names and Identifiers

• HJILSTBNGHGGHR-UHFFFAOYSA-N
• 38179-48-5
• SCHEMBL10770631
• EN300-6748251
• 5-methyl-2-phenyl-4-hexene nitrile
• 5-methyl-2-phenylhex-4-enenitrile
• 2-Phenyl-5-methyl-4-hexenenitrile

• Inchi： 1S/C13H15N/c1-11(2)8-9-13(10-14)12-6-4-3-5-7-12/h3-8,13H,9H2,1-2H3
• InChI Key： HJILSTBNGHGGHR-UHFFFAOYSA-N
• SMILES： N#CC(C1C=CC=CC=1)C/C=C(\C)/C

Computed Properties

• Exact Mass: 185.120449483g/mol
• Monoisotopic Mass: 185.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-Phenyl-5-methyl-4-hexenenitrile

Comprehensive Analysis of 2-Phenyl-5-methyl-4-hexenenitrile (CAS No. 38179-48-5): Properties, Applications, and Industry Trends

2-Phenyl-5-methyl-4-hexenenitrile (CAS 38179-48-5) is a versatile organic compound with a unique molecular structure combining a phenyl group, a nitrile functionality, and an unsaturated hexene chain. This specialty chemical has garnered significant attention in recent years due to its potential applications in fragrance synthesis, pharmaceutical intermediates, and fine chemical production. The compound's molecular formula C13H15N and molecular weight 185.26 g/mol make it particularly interesting for researchers exploring novel nitrile-based compounds.

Recent studies highlight the growing demand for 2-Phenyl-5-methyl-4-hexenenitrile in the flavor and fragrance industry, where its structural features contribute to unique olfactory properties. The compound's double bond at position 4 and methyl substitution at position 5 create steric and electronic effects that influence its reactivity and sensory characteristics. Industry reports suggest increasing applications in high-value aroma chemicals, particularly for creating woody, floral, or fruity scent profiles in premium perfumery.

The synthesis of CAS 38179-48-5 typically involves Knoevenagel condensation or Michael addition reactions, with recent advancements focusing on catalytic methods to improve yield and selectivity. Researchers are particularly interested in developing green chemistry approaches for its production, responding to the industry's shift toward sustainable chemical manufacturing. These developments align with current market trends emphasizing eco-friendly synthesis routes and atom-efficient processes.

From a spectroscopic characterization perspective, 2-Phenyl-5-methyl-4-hexenenitrile exhibits distinctive IR absorption bands at 2220 cm^-1 (C≡N stretch) and 1600-1450 cm^-1 (aromatic C=C), while its NMR spectrum shows characteristic signals for the vinyl proton (δ 5.5-6.5 ppm) and aromatic protons (δ 7.2-7.8 ppm). These spectral features are crucial for quality control and purity assessment in industrial applications.

The compound's physicochemical properties include a boiling point of approximately 280-290°C and a density of 0.98 g/cm³ at 20°C. Its moderate lipophilicity (logP ~3.2) makes it suitable for various formulation applications, particularly in systems requiring controlled release or specific partitioning behavior. Recent patent literature reveals innovative uses in delivery systems and functional materials, expanding beyond traditional applications.

Market analysis indicates growing interest in CAS 38179-48-5 from the Asia-Pacific region, particularly from manufacturers of electronic materials and advanced intermediates. The compound's structural features show promise in developing liquid crystal materials and organic semiconductors, though these applications remain in exploratory stages. Industry experts predict steady growth in demand, with CAGR projections of 4-6% through 2028 for similar nitrile derivatives.

Quality specifications for commercial 2-Phenyl-5-methyl-4-hexenenitrile typically require ≥98% purity by GC analysis, with strict limits on residual solvents and heavy metal content. Leading manufacturers are implementing GMP-compliant processes to meet pharmaceutical-grade requirements, reflecting the compound's expanding role in drug discovery programs. Recent publications highlight its utility in constructing chiral building blocks for bioactive molecules.

From a regulatory perspective, 38179-48-5 is not currently listed on major chemical inventories as a restricted substance, though proper handling procedures should be followed due to its nitrile functionality. The compound's environmental fate and biodegradation pathways are subjects of ongoing research, particularly regarding its persistence in aquatic systems. These studies contribute to the broader understanding of nitrile-containing compounds in the environment.

Innovative research directions for 2-Phenyl-5-methyl-4-hexenenitrile include exploring its potential in click chemistry applications and as a precursor for heterocyclic synthesis. The compound's electron-deficient alkene moiety offers opportunities for Diels-Alder reactions and other cycloaddition processes, making it valuable for constructing complex molecular architectures. These developments position CAS 38179-48-5 as an important tool in medicinal chemistry and materials science.

Storage recommendations for 2-Phenyl-5-methyl-4-hexenenitrile emphasize protection from moisture and strong oxidizers, with ideal conditions being cool, dry environments under inert atmosphere. The compound demonstrates good shelf stability when properly stored, with manufacturers typically guaranteeing 24-month stability when maintained in original packaging. These characteristics support its use in global supply chains and just-in-time manufacturing systems.